[(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine

• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• IUPAC Name: N-[(5-phenylfuran-2-yl)methyl]-1-piperidin-4-ylmethanamine
• InChI: InChI=1S/C17H22N2O/c1-2-4-15(5-3-1)17-7-6-16(20-17)13-19-12-14-8-10-18-11-9-14/h1-7,14,18-19H,8-13H2
• InChI Key: SWZBGLPNJVKLSU-UHFFFAOYSA-N
• SMILES: C1CNCCC1CNCC2=CC=C(O2)C3=CC=CC=C3

Description

[(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine, also known as PFA, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. It is a synthetic molecule that belongs to the class of phenethylamines and has been found to exhibit several interesting properties that make it a promising candidate for further research.

Mechanism of Action

[(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine is believed to act as a selective agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in various regions of the brain. Activation of TAAR1 has been shown to modulate several neurotransmitter systems, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
[(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine has been found to exhibit several interesting biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and reduced anxiety-like behavior in animal models. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of [(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine is its high selectivity for TAAR1, which makes it a useful tool for studying the physiological and pharmacological effects of TAAR1 activation. However, one of the limitations of [(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine is its relatively low potency, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions that could be pursued in the study of [(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine. One potential avenue of research is the development of more potent analogs of [(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine that could be used to further explore the physiological and pharmacological effects of TAAR1 activation. Another potential direction is the investigation of the role of TAAR1 in various disease states, including depression, anxiety, and addiction. Finally, the development of novel therapeutic agents that target TAAR1 could represent a promising approach for the treatment of these and other disorders.

Synthesis Methods

The synthesis of [(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine can be achieved through a multi-step process that involves the reaction of various starting materials. One of the most commonly used methods involves the reaction of 5-phenyl-2-furaldehyde with piperidine in the presence of a reducing agent such as sodium borohydride. This reaction leads to the formation of the intermediate [(5-phenyl-2-furyl)methyl]piperidine, which can then be further reacted with formaldehyde and ammonium chloride to yield the final product, [(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine.

Scientific Research Applications

[(5-Phenyl-2-furyl)methyl](piperidin-4-ylmethyl)amine has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and pharmacology. It has been found to exhibit several interesting properties that make it a promising candidate for further research.